Cas no 6189-21-5 ((2R)-1-chlorobutan-2-amine hydrochloride)

• Product Name: (2R)-1-chlorobutan-2-amine hydrochloride
• CAS No: 6189-21-5
• MF: C₄H₁₁Cl₂N
• MW: 144.042839288712
• CID: 6340567
• PubChem ID: 165757072
• Update Time: 2025-08-05

(2R)-1-chlorobutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7577808
• 6189-21-5
• (2R)-1-chlorobutan-2-amine hydrochloride

• Inchi： 1S/C4H10ClN.ClH/c1-2-4(6)3-5;/h4H,2-3,6H2,1H3;1H/t4-;/m1./s1
• InChI Key： KCFMGRDFBNKXFB-PGMHMLKASA-N
• SMILES： ClC[C@@H](CC)N.Cl

Computed Properties

• Exact Mass: 143.0268547g/mol
• Monoisotopic Mass: 143.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-chlorobutan-2-amine hydrochloride

(2R)-1-Chlorobutan-2-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 6189-21-5, commonly known as (2R)-1-chlorobutan-2-amine hydrochloride, is a significant molecule in the field of organic chemistry. This compound is a chiral derivative of butanamine, featuring a chlorine substituent at the first position and an amine group at the second position. The hydrochloride salt form makes it particularly useful in various applications, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in asymmetric synthesis and enantioselective catalysis, underscoring its importance in modern chemical research.

Physical Properties and Structure

(2R)-1-chlorobutan-2-amine hydrochloride exists as a white crystalline solid with a molecular weight of 148.59 g/mol. Its structure consists of a four-carbon chain with a chlorine atom attached to the first carbon and an amine group on the second carbon, which is also part of a chiral center. This chiral center imparts the molecule with optical activity, making it valuable in the synthesis of enantiomerically pure compounds. The compound is sparingly soluble in water but dissolves readily in polar organic solvents like ethanol and acetonitrile.

Synthesis and Applications

The synthesis of (2R)-1-chlorobutan-2-amine hydrochloride typically involves the alkylation of ammonia or primary amines with chloroalkanes. Recent advancements in catalytic asymmetric alkylation have enabled the efficient production of this compound with high enantiomeric excess. Its applications span across various industries, including pharmaceuticals, where it serves as an intermediate in the synthesis of bioactive molecules. For instance, it has been employed in the preparation of beta-lactam antibiotics and other complex therapeutic agents.

Recent Research Findings

Recent studies have explored the use of (2R)-1-chlorobutan-2-amine hydrochloride as a versatile building block in medicinal chemistry. Researchers have demonstrated its utility in constructing complex molecular frameworks through processes such as SN2 reactions and Michael additions. Additionally, its role as a chiral auxiliary has been investigated, providing insights into its potential for enhancing enantioselectivity in organic transformations.

Environmental Considerations

From an environmental standpoint, (2R)-1-chlorobutan-2-amine hydrochloride exhibits moderate biodegradability under aerobic conditions. Its impact on aquatic ecosystems has been studied extensively, with findings indicating low toxicity to aquatic organisms when used within recommended limits. These properties make it suitable for applications where environmental safety is a priority.

In conclusion, (2R)-1-chlorobutan-2-amine hydrochloride stands out as a pivotal compound in contemporary chemical research and industry. Its unique structural features, coupled with advancements in synthetic methodologies, continue to expand its utility across diverse fields. As research progresses, this compound is expected to play an even more prominent role in the development of innovative chemical products and therapies.